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Compound of Interest

Compound Name: Reactive Violet 5

Cat. No.: B1142343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Reactive Violet 5 (also known as Remazol Brilliant Violet 5R). Understanding the solubility of
this reactive azo dye is crucial for its application in various fields, including textile dyeing,
printing, and biomedical research. This document summarizes available quantitative solubility
data, outlines detailed experimental protocols for solubility determination, and provides a visual
representation of the experimental workflow.

Core Data: Solubility of Reactive Violet 5

The solubility of a dye is a critical parameter that influences its application and performance.
The following table summarizes the known quantitative solubility of C.I. Reactive Violet 5 in
various solvents. It is important to note that while data for aqueous and methanolic solutions
are available, comprehensive quantitative data for other common organic solvents are not

readily found in the public domain.
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Solvent Chemical Formula Solubility Temperature (°C)
Water H20 100 g/L[1] 50

Methanol CHsOH 10 mg/mL][2] Not Specified
Ethanol C2Hs0OH Data Not Available

Acetone CsHeO Data Not Available

Dimethyl Sulfoxide
(DMSO0)

C2Hs0OS Data Not Available

Dimethylformamide
(DMF)

C3H7NO Data Not Available

One source categorizes Reactive Violet 5 as a dye with a monovinylsulfone group and a
heterocyclic structure, noting that this class of dyes generally has a lower solubility of around
100 g/L.[3] This is consistent with the specific data found for its solubility in water at 50°C.[1] It
is also described as a purple-brown powder that is soluble in water.[4]

Experimental Protocols for Solubility Determination

Accurate determination of a dye's solubility requires robust experimental design. The following
are detailed methodologies that can be employed to ascertain the solubility of Reactive Violet
5 in various solvents.

Equilibrium Saturation Method followed by
Spectrophotometric Analysis

This method is widely used for determining the solubility of colored compounds.

Principle: An excess amount of the dye is mixed with the solvent of interest until the solution is
saturated. The undissolved solid is then removed, and the concentration of the dissolved dye in
the clear supernatant is determined using UV-Visible spectrophotometry.

Detailed Protocol:

o Preparation of Saturated Solution:
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o Add an excess amount of C.I. Reactive Violet 5 to a known volume of the desired solvent
in a sealed, temperature-controlled vessel (e.g., a screw-cap vial or flask).

o Agitate the mixture using a magnetic stirrer or a shaker bath for a prolonged period (e.g.,
24-48 hours) to ensure that equilibrium is reached. Maintain a constant temperature
throughout this period.

e Separation of Undissolved Solute:

o Allow the suspension to stand undisturbed for several hours to permit the settling of the
undissolved dye particles.

o Carefully withdraw a clear aliquot of the supernatant using a syringe fitted with a fine filter
(e.g., @ 0.45 um PTFE or nylon filter) to remove any suspended micropatrticles.

e Concentration Determination:

o Prepare a series of standard solutions of Reactive Violet 5 of known concentrations in the
same solvent.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using a UV-Visible spectrophotometer to generate a calibration curve
(Absorbance vs. Concentration).

o Dilute the filtered saturated solution with the solvent as necessary to bring its absorbance
within the linear range of the calibration curve.

o Measure the absorbance of the diluted saturated solution and use the calibration curve to
determine its concentration.

o Calculate the original concentration of the saturated solution, which represents the
solubility of the dye in that solvent at the specified temperature.

Gravimetric Method

This method is suitable for determining solubility when the solvent is volatile and the dye is
thermally stable at the drying temperature.
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Principle: A known volume of the saturated solution is evaporated to dryness, and the mass of
the remaining solute is determined.

Detailed Protocol:

o Preparation of Saturated Solution: Follow step 1 as described in the spectrophotometric
method.

e Separation of Undissolved Solute: Follow step 2 as described in the spectrophotometric
method.

» Evaporation and Weighing:

o Accurately pipette a known volume of the clear, saturated solution into a pre-weighed, dry
container (e.g., an evaporating dish or a beaker).

o Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood, on a hot
plate at low heat, or in a vacuum oven) until the dye is completely dry.

o Cool the container with the dried dye residue in a desiccator to prevent moisture
absorption.

o Weigh the container with the residue. The difference between this mass and the initial
mass of the empty container gives the mass of the dissolved dye.

o Calculate the solubility as the mass of the dissolved dye per the volume of the solvent
used (e.g., in g/L).

Filter Paper Spot Method

This is a simpler, semi-quantitative method suitable for rapid estimations, particularly in
industrial settings.[5]

Principle: The method relies on observing the point at which a dye solution becomes saturated
by spotting it on filter paper and checking for undissolved particles.[5]

Detailed Protocol:
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» Preparation of Serial Dilutions: Prepare a range of dye solutions with different
concentrations.

 Stirring: Stir each solution at a constant temperature (e.g., 20°C) for a set period (e.g., 10
minutes) to dissolve the dye.[5]

e Spotting: Using a pipette, take an aliquot of a solution and drop it vertically onto a piece of
filter paper.[5]

o Observation: After the spot has dried, visually inspect it. The highest concentration that does
not leave any undissolved dye particles (i.e., no spots within the colored circle) is considered
the solubility.[5]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of Reactive
Violet 5.
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Caption: General workflow for determining the solubility of Reactive Violet 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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